Cas no 115913-30-9 (1-(3-acetyl-1-bicyclo[1.1.1]pentanyl)ethanone)

• Product Name: 1-(3-acetyl-1-bicyclo[1.1.1]pentanyl)ethanone
• CAS No: 115913-30-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD23164149
• CID: 130988
• PubChem ID: 11159413
• Update Time: 2025-09-26

1-(3-acetyl-1-bicyclo[1.1.1]pentanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-bicyclo[1.1.1]pentane-1,3-diylbis-
• 1,3-Diacetylbicyclo(1,1,1)pentane
• 1-{3-acetylbicyclo[1.1.1]pentan-1-yl}ethan-1-one
• 1,1'-(BICYCLO[1.1.1]PENTANE-1,3-DIYL)DIETHANONE
• Ethanone,1,1-bicyclo[1.1.1]pentane-1,3-diylbis-
• 1,1'-Bicyclo[1.1.1]pentane-1,3-diylbis[ethanone]
• 1-(3-acetyl-1-bicyclo[1.1.1]pentanyl)ethanone
• 1,1'-(bicyclo[1.1.1]pentane-1,3-diyl)bis(ethan-1-one)
• Ethanone, 1,1-bicyclo[1.1.1]pentane-1,3-diylbis- (9CI)
• 1,1-(Bicyclo[1.1.1]Pentane-1,3-Diyl)Diethanone(WXC00286)
• SB11706
• MFCD23164149
• CS-W000136
• FT-0696325
• SCHEMBL9142207
• AMY37234
• EN300-37374002
• 1,1 inverted exclamation mark -(Bicyclo[1.1.1]pentane-1,3-diyl)diethanone
• 1,1'-(Bicyclo[1.1.1]pentane-1,3-diyl)diethanone, AldrichCPR
• 115913-30-9
• EN300-7415553
• Ethanone, 1,1'-bicyclo[1.1.1]pentane-1,3-diylbis-
• AS-33996
• AKOS024255976
• SY098142
• A893764

• MDL： MFCD23164149
• Inchi： 1S/C9H12O2/c1-6(10)8-3-9(4-8,5-8)7(2)11/h3-5H2,1-2H3
• InChI Key： VBZKYGFCGJCPCT-UHFFFAOYSA-N
• SMILES： O=C(C)C12CC(C(C)=O)(C1)C2

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65.1-66.9 ºC
• Boiling Point: 224.8±40.0 ºC (760 Torr),
• Flash Point: 81.4±24.3 ºC,
• Solubility: Slightly soluble (9.1 g/l) (25 º C),
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones